Cas no 2228212-32-4 (3-(2,3-dihydro-1-benzofuran-7-yl)methylazetidin-3-ol)

• Product Name: 3-(2,3-dihydro-1-benzofuran-7-yl)methylazetidin-3-ol
• CAS No: 2228212-32-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5905997
• PubChem ID: 165978267
• Update Time: 2025-06-28

3-(2,3-dihydro-1-benzofuran-7-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1-benzofuran-7-yl)methylazetidin-3-ol
• 2228212-32-4
• 3-[(2,3-dihydro-1-benzofuran-7-yl)methyl]azetidin-3-ol
• EN300-1779182

• Inchi： 1S/C12H15NO2/c14-12(7-13-8-12)6-10-3-1-2-9-4-5-15-11(9)10/h1-3,13-14H,4-8H2
• InChI Key： ONLVDUPUFACFCE-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=C3CCOC=23)CNC1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(2,3-dihydro-1-benzofuran-7-yl)methylazetidin-3-ol

Introduction to 3-(2,3-dihydro-1-benzofuran-7-yl)methylazetidin-3-ol (CAS No. 2228212-32-4)

3-(2,3-dihydro-1-benzofuran-7-yl)methylazetidin-3-ol (CAS No. 2228212-32-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities. The presence of the 2,3-dihydrobenzofuran moiety further enhances its pharmacological profile, making it a promising candidate for various drug development programs.

The chemical structure of 3-(2,3-dihydro-1-benzofuran-7-yl)methylazetidin-3-ol is characterized by a central azetidine ring substituted with a methyl group and a 2,3-dihydrobenzofuran moiety at the C-3 position. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, which are crucial for its biological activity. The 2,3-dihydrobenzofuran moiety is known for its ability to interact with various biological targets, including receptors and enzymes, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 3-(2,3-dihydro-1-benzofuran-7-yl)methylazetidin-3-ol in various therapeutic areas. One of the most notable applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(2,3-dihydro-1-benzofuran-7-yl)methylazetidin-3-ol significantly reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage induced by neurotoxic agents.

In addition to its neuroprotective properties, 3-(2,3-dihydro-1-benzofuran-7-yl)methylazetidin-3-ol has also shown promise in the treatment of cardiovascular diseases. A preclinical study conducted by a team of researchers at a leading pharmaceutical company revealed that this compound effectively inhibited platelet aggregation and reduced blood pressure in animal models. These findings suggest that 3-(2,3-dihydro-1-benzofuran-7-yl)methylazetidin-3-ol could be developed as a potential antithrombotic or antihypertensive agent.

The pharmacokinetic properties of 3-(2,3-dihydro-1-benzofuran-7-yl)methylazetidin-3-ol have also been extensively studied. Initial results indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, preliminary toxicity studies have shown that 3-(2,3-dihydro-1-benzofuran-7-yl)methylazetidin-3-ol is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthetic route to 3-(2,3-dihydro-1-benzofuran-7-yl)methylazetidin-3-ol has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the azetidine ring and the introduction of the 2,3-dihydrobenzofuran moiety. Advanced synthetic techniques such as transition-metal catalysis and microwave-assisted reactions have been employed to enhance the efficiency and scalability of the process. These improvements have made it possible to produce large quantities of the compound for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2,3-dihydro-1-benzofuran-7-y\-l)methylazetidin\-3\-ol. Early phase I trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles in healthy volunteers. Phase II trials are expected to begin soon to assess its therapeutic potential in specific patient populations. These trials will provide valuable insights into the clinical utility of this novel compound.

In conclusion, 3-(2,3-dihydro\-1\-benzofur\-an\-7\-yl)\methylazetidi\-n\-3\-ol (CAS No. 2228212\-32\-4) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in treating various diseases.